6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide

• IUPAC Name: 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide
• InChI: InChI=1S/C17H19FN2O2/c1-20(11-17(22)6-2-3-7-17)16(21)14-10-13(18)9-12-5-4-8-19-15(12)14/h4-5,8-10,22H,2-3,6-7,11H2,1H3
• InChI Key: KTVLEBKFWRYIOE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1(CCCC1)O)C(=O)C2=C3C(=CC(=C2)F)C=CC=N3
• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol

Description

6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide is a novel chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the quinoline family and has a unique chemical structure that makes it a promising candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways in the body. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting these enzymes, this compound may be able to reduce inflammation, inhibit tumor growth, and modulate gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to tumor regression. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide is its versatility in scientific research. This compound has been studied for its potential in treating various diseases, making it a valuable tool for researchers. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

The potential applications of 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide in scientific research are vast, and there are several future directions for this compound. One area of research is exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is investigating its potential as an anti-tumor agent. Additionally, researchers are exploring ways to improve the solubility of this compound to make it more suitable for lab experiments. Overall, the future of this compound in scientific research is promising, and further studies are needed to fully understand its potential.

Synthesis Methods

The synthesis of 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide involves several steps. The starting material is 2-chloro-6-fluoroquinoline, which is reacted with 1-hydroxycyclopentylmethylamine to form the corresponding amine intermediate. This intermediate is then reacted with methyl isocyanate to form the final product. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

The potential applications of 6-fluoro-N-[(1-hydroxycyclopentyl)methyl]-N-methylquinoline-8-carboxamide in scientific research are vast. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders.